Cas no 1807171-28-3 (Ethyl 6-cyano-2-fluoro-3-hydroxybenzoate)

• Product Name: Ethyl 6-cyano-2-fluoro-3-hydroxybenzoate
• CAS No: 1807171-28-3
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4795089
• Update Time: 2023-08-17

Ethyl 6-cyano-2-fluoro-3-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-fluoro-3-hydroxybenzoate

• Inchi： 1S/C10H8FNO3/c1-2-15-10(14)8-6(5-12)3-4-7(13)9(8)11/h3-4,13H,2H2,1H3
• InChI Key： KUTYCXBTCNGXRN-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(C#N)=C1C(=O)OCC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.6
• Topological Polar Surface Area: 70.3